Cas no 7471-30-9 (4-nitrobenzyl 2-nitrobenzoate)

• Product Name: 4-nitrobenzyl 2-nitrobenzoate
• CAS No: 7471-30-9
• MF: C₁₄H₁₀N₂O₆
• MW: 302.239003658295
• CID: 979998
• PubChem ID: 345795
• Update Time: 2025-04-19

4-nitrobenzyl 2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• 4-nitrobenzyl 2-nitrobenzoate
• (4-nitrophenyl)methyl 2-nitrobenzoate
• 2-Nitro-benzoesaeure-(4-nitro-benzylester)
• 2-nitro-benzoic acid-(4-nitro-benzyl ester)
• AC1L83JH
• CHEMBL2089325
• NSC403576
• STK727911
• AKOS001723821
• 7471-30-9
• SR-01000089642
• EU-0051173
• SR-01000089642-1
• DTXSID10323318
• NSC-403576
• MFCD00820020

• Inchi： 1S/C14H10N2O6/c17-14(12-3-1-2-4-13(12)16(20)21)22-9-10-5-7-11(8-6-10)15(18)19/h1-8H,9H2
• InChI Key： KJUUWRYIMNTSLH-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1[N+](=O)[O-])=O)CC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 302.0539
• Monoisotopic Mass: 302.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Density: 1.427
• Boiling Point: 478.6°C at 760 mmHg
• Flash Point: 214.6°C
• Refractive Index: 1.632
• PSA: 112.58
• LogP: 3.90640